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Compound of Interest

Compound Name: (3-Methoxyphenyl)acetonitrile

Cat. No.: B041291

This guide provides immediate, essential safety and logistical information for the handling of (3-
Methoxyphenyl)acetonitrile in a laboratory setting. It is intended for researchers, scientists,
and professionals in drug development to ensure safe operational procedures and proper
disposal.

Hazard Identification and Safety Data

(3-Methoxyphenyl)acetonitrile is a combustible liquid that can cause skin and serious eye
irritation.[1] It may also cause respiratory irritation.[1] Ingestion and contact with skin can be
toxic.[2] Upon decomposition, especially in acidic environments or under fire conditions, it has
the potential to release toxic hydrogen cyanide gas.[3]

Table 1: Hazard Classifications for (3-Methoxyphenyl)acetonitrile

Hazard Statement GHS Classification

Toxic if swallowed Acute toxicity, oral (Danger)[2]

Toxic in contact with skin Acute toxicity, dermal (Danger)[2]

Causes skin irritation Skin corrosion/irritation (Warning)[2]

Causes serious eye irritation Serious eye damage/eye irritation (Warning)[2]
Fatal if inhaled Acute toxicity, inhalation (Danger)[2]

May cause respiratory irritation Specific target organ toxicity, single exposure[2]
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Table 2: Physical and Chemical Properties of (3-Methoxyphenyl)acetonitrile

Property Value

Molecular Formula CoHaNO[4]

Molecular Weight 147.17 g/mol [2][4]
Appearance Liquid[4]

Boiling Point 164-165 °C at 20 mmHg[4]
Density 1.054 g/mL at 25 °C[4]

Flash Point 98 °C (208.4 °F) - closed cup[4]

Strong oxidizing agents, strong acids, strong

Incompatible Materials
bases[1]

Operational and Disposal Plans

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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PPE Category Recommendation

Chemical safety goggles are mandatory. A face
Eye and Face Protection shield should be worn in addition to goggles

when there is a significant risk of splashing.[5]

Double-gloving with nitrile gloves is
) recommended. For prolonged contact, consider
Hand Protection ) )
heavier-duty gloves like neoprene or butyl

rubber.[5]

A buttoned lab coat is required. For procedures
Skin and Body Protection with a higher risk of splashes, a chemically

resistant apron over the lab coat is advised.[5]

All work should be conducted in a certified

chemical fume hood.[5] If a fume hood is not
Respiratory Protection available, a NIOSH/MSHA approved respirator

with an appropriate cartridge for organic vapors

and particulates should be used.[5][6]

Handling and Storage Procedures

» Engineering Controls: Always handle (3-Methoxyphenyl)acetonitrile in a well-ventilated
area, preferably within a certified chemical fume hood to minimize inhalation of vapors.[1]
Ensure safety showers and eyewash stations are readily accessible.[1]

o Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[7] Do not breathe
vapors or mists.[1] Wash hands thoroughly after handling.[1] Avoid eating, drinking, or
smoking in the work area.[1] Use secondary containment for all containers to prevent spills.

[5]

» Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents, strong acids, and strong bases.[1][5] Keep containers tightly
sealed and clearly labeled.[5]

Spill Management
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e Small Spills:

o

Alert personnel in the immediate area.[5]

[¢]

Wearing appropriate PPE, absorb the spill with an inert material such as sand, diatomite,
or vermiculite.[6][8]

[¢]

Carefully collect the absorbed material into a labeled, sealable waste container.[5]

o

Clean the spill area with soap and water.[5]

e Large Spills:
o Evacuate the area immediately.[5]
o Alert your institution's environmental health and safety (EHS) department.[5]
o Prevent entry into the affected area.[5]

Waste Disposal

o Waste Classification: (3-Methoxyphenyl)acetonitrile and any contaminated materials
should be treated as hazardous waste.[5]

» Collection: Collect all waste in a clearly labeled, sealed, and chemically compatible
container.[5] Do not mix with other waste streams unless instructed by your EHS
department.[5]

o Disposal: Dispose of the waste through an approved hazardous waste disposal program,
following all local, regional, and national regulations.[1]

Emergency Procedures

Table 4: First-Aid Measures
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Exposure Route

First-Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is
difficult or stops, provide artificial respiration and

seek immediate medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing. Seek medical

attention if irritation persists.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[1][7]

Experimental Workflow and Safety Logic

The following diagram outlines the logical workflow for the safe handling of (3-

Methoxyphenyl)acetonitrile, from preparation to disposal.
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Caption: Workflow for Safe Handling of (3-Methoxyphenyl)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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